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Compound of Interest

Compound Name: 4-tert-Octylphenol-13C6

Cat. No.: B1144502

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of 4-tert-Octylphenol-3Cs, a stable isotope-
labeled compound crucial for accurate quantification and research into the biological effects of
4-tert-octylphenol. This document outlines its chemical and physical properties, identifies key
suppliers, presents a detailed experimental protocol for its use as an internal standard, and
illustrates its relevance in the context of endocrine disruption signaling pathways.

Core Compound Information and Availability

4-tert-Octylphenol-13Ce is the 13C labeled version of 4-tert-octylphenol, an organic compound
used in the manufacturing of various products and recognized as an endocrine-disrupting
chemical. The incorporation of six carbon-13 atoms into the phenol ring provides a distinct
mass shift, making it an ideal internal standard for mass spectrometry-based analytical
methods.[1] This allows for precise quantification of the unlabeled analyte in complex matrices
by correcting for variations during sample preparation and analysis.[2][3]

Quantitative Data from Suppliers

The following tables summarize the key specifications of 4-tert-Octylphenol-13Ces available from
various suppliers.

Table 1: General and Chemical Data
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Property Value Source
Analyte Name 4-tert-Octylphenol ring-13Ce LGC Standards[4]
CAS Number 1173020-24-0 LGC Standards[4]
Unlabeled CAS Number 140-66-9 Santa Cruz Biotechnology[5]
LGC Standards[4], Santa Cruz
Molecular Formula 13C6CsH220 )
Biotechnology[5]
) LGC Standards[4], Santa Cruz
Molecular Weight 212.28 g/mol )
Biotechnology[5]
Accurate Mass 212.1872 LGC Standards[4]
) ) Santa Cruz Biotechnology[5],
Isotopic Purity >99% i i
Sigma-Aldrich[6]
Chemical Purity >95% (HPLC) LGC Standards[4]
Assay 97% (CP) Sigma-Aldrich[6]
Form Solid Sigma-Aldrich[6]
Storage Temperature +4°C LGC Standards[4]

Table 2: Supplier-Specific Information
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Supplier Product Code/Name Notes

Offers exact weight packaging

LGC Standards 4-tert-Octylphenol-13Ce ] N
with a certificate of mass.[4]
) Purity of 98% with isotopic
Santa Cruz Biotechnology 4-tert-Octylphenol-3Ce )
purity >99%.[5]
States use as a tracer and
MedChemExpress 4-tert-Octylphenol-13Ce internal standard for NMR, GC-
MS, or LC-MS.[1]
) ) 4-tert-Octylphenol-(phenyl- Provides detailed safety and
Sigma-Aldrich o .
13Ce) handling information.[6]
Cambridge Isotope 4-tert-Octylphenol (ring-13Ce, Available as a solution in
Laboratories 99%) methanol (100 pg/mL).[7]

Experimental Protocol: Quantification of 4-tert-
Octylphenol in Urine by LC-MS/MS

This protocol details the use of 4-tert-Octylphenol-13Ce as an internal standard for the
determination of 4-tert-octylphenol in urine samples, adapted from a published biomonitoring
method.[4][8] This method is highly relevant for assessing human exposure to this endocrine
disruptor.

Materials and Reagents

o 4-tert-Octylphenol (unlabeled standard)

e 4-tert-Octylphenol-13Ce (Internal Standard - ISTD)
o Acetonitrile (LC-MS grade)

» Sodium acetate buffer

e [(-glucuronidase

e Pooled urine for calibration standards
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e 2 mL crimp vials

Procedure

e Preparation of Standard and ISTD Solutions:

o Stock Solution (1000 mg/L): Accurately weigh 10 mg of 4-tert-octylphenol and dissolve in a
10 mL volumetric flask with acetonitrile.

o ISTD Spiking Solution (1 mg/L): Pipette 1 mL of a 1000 mg/L stock solution of 4-tert-
Octylphenol-33Ce into a 10 mL volumetric flask and bring to volume with acetonitrile.[4]

e Sample Preparation:

[¢]

Thaw urine samples at room temperature and mix thoroughly.

[e]

Transfer 0.5 mL of the urine sample into a 2 mL crimp vial.

[e]

Add 10 pL of the ISTD spiking solution.

o

Add 1 mL of sodium acetate buffer and vortex to mix.[4]

e Enzymatic Hydrolysis:
o To release conjugated 4-tert-octylphenol, add 10 L of B-glucuronidase to the sample vial.
o Seal the vial, mix thoroughly, and incubate overnight (approximately 16 hours) at 37°C.[4]

e LC-MS/MS Analysis:

[¢]

After incubation, the samples are ready for analysis.

o Employ an LC-MS/MS system with online Solid Phase Extraction (SPE) for sample
cleanup and concentration.

o Separate the analytes using a suitable liquid chromatography method.

o Detect and quantify 4-tert-octylphenol and 4-tert-Octylphenol-13Ce using tandem mass
spectrometry.[4][8]

© 2025 BenchChem. All rights reserved. 417 Tech Support


https://series.publisso.de/sites/default/files/documents/series/temp/bi14066e2219_w.pdf
https://series.publisso.de/sites/default/files/documents/series/temp/bi14066e2219_w.pdf
https://series.publisso.de/sites/default/files/documents/series/temp/bi14066e2219_w.pdf
https://series.publisso.de/sites/default/files/documents/series/temp/bi14066e2219_w.pdf
https://www.researchgate.net/publication/334685391_4-_tert_-Octylphenol_and_p_-nonylphenol_-_Determination_of_4-_tert_-octylphenol_and_p_-nonylphenol_in_urine_by_LC-MSMS_Biomonitoring_Methods_2019
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1144502?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

o Calibration and Quantification:

o Prepare calibration standards in pooled urine over a suitable concentration range (e.g., 0.5
to 100 pg/L).[4]

o Process the calibration standards in the same manner as the unknown samples.

o Quantify the amount of 4-tert-octylphenol in the samples by comparing the peak area ratio
of the analyte to the internal standard against the calibration curve.

Signaling Pathway: Endocrine Disruption by 4-tert-
Octylphenol

4-tert-Octylphenol is a known xenoestrogen, meaning it can mimic the effects of estrogen in the
body.[5] Its endocrine-disrupting activity is primarily mediated through its interaction with
estrogen receptors (ERa and ER).[5][9] The following diagram illustrates the general
mechanism of action.

Extracellular Space

Protein Synthesis.
(Cellular Response)
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Caption: Estrogenic signaling pathway of 4-tert-octylphenol.

This pathway shows that 4-tert-octylphenol can enter the cell and bind to estrogen receptors,
leading to the transcription of estrogen-responsive genes and subsequent cellular responses.
This can disrupt normal endocrine function and has been associated with adverse effects on
reproductive health and development.[7][10] Studies have shown that 4-tert-octylphenol can
act as an ERa agonist and antagonist, as well as an androgen receptor (AR) antagonist,
highlighting its complex interaction with the endocrine system.[9]

Conclusion

4-tert-Octylphenol-13Ce is an indispensable tool for researchers studying the prevalence and
biological impact of 4-tert-octylphenol. Its use as an internal standard in isotope dilution mass
spectrometry ensures the high accuracy and precision required for biomonitoring and
environmental analysis. Understanding its role in mimicking natural hormones is critical for
assessing the risks posed by this and other endocrine-disrupting chemicals. The information
provided in this guide serves as a foundational resource for the effective application of 4-tert-
Octylphenol-13Cs in scientific research.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. medchemexpress.com [medchemexpress.com]

2. Isotope-dilution gas chromatography-mass spectrometry coupled with injection-port
butylation for the determination of 4-t-octylphenol, 4-nonylphenols and bisphenol A in human
urine - PubMed [pubmed.ncbi.nlm.nih.gov]

3. library.dphenl.com [library.dphenl.com]

4. series.publisso.de [series.publisso.de]

5. Does 4-tert-octylphenol affect estrogen signaling pathways in bank vole Leydig cells and
tumor mouse Leydig cells in vitro? - PubMed [pubmed.ncbi.nim.nih.gov]

© 2025 BenchChem. All rights reserved. 6/7 Tech Support


https://pmc.ncbi.nlm.nih.gov/articles/PMC1241444/
https://pubmed.ncbi.nlm.nih.gov/40187393/
https://pubmed.ncbi.nlm.nih.gov/19765641/
https://www.benchchem.com/product/b1144502?utm_src=pdf-custom-synthesis
https://www.medchemexpress.com/4-tert-octylphenol-13c6.html
https://pubmed.ncbi.nlm.nih.gov/29197299/
https://pubmed.ncbi.nlm.nih.gov/29197299/
https://pubmed.ncbi.nlm.nih.gov/29197299/
http://library.dphen1.com/documents/papers/ChungSH-JPharmBiomedAnal-2018Final.pdf
https://series.publisso.de/sites/default/files/documents/series/temp/bi14066e2219_w.pdf
https://pubmed.ncbi.nlm.nih.gov/23557686/
https://pubmed.ncbi.nlm.nih.gov/23557686/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1144502?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

6. Document Display (PURL) | NSCEP | US EPA [nepis.epa.gov]

7. Exposure to 4-tert-octylphenol accelerates sexual differentiation and disrupts expression
of steroidogenic factor 1 in developing bullfrogs - PMC [pmc.ncbi.nlm.nih.gov]

o 8. researchgate.net [researchgate.net]

e 9. In vitro profiling of endocrine disrupting effects of phenols - PubMed
[pubmed.ncbi.nim.nih.gov]

e 10. Impact of the environmental endocrine disruptor 4-octylphenol on reproductive function in
pubertal male mice - PubMed [pubmed.ncbi.nim.nih.gov]

« To cite this document: BenchChem. [Technical Guide: 4-tert-Octylphenol-13Cs for Research
Applications]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1144502#suppliers-of-4-tert-octylphenol-13c6]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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